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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B14013411

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive

Safety and Handling Protocol

This guide provides immediate, essential safety and logistical information for the handling and

disposal of ARL67156 trisodium hydrate. Adherence to these procedural steps is critical for

ensuring a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Precautions
While ARL67156 trisodium hydrate is not classified as a hazardous substance, standard

laboratory safety protocols should always be observed to minimize any potential risks.[1] The

following table summarizes the recommended personal protective equipment and operational

procedures.
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Protection Type Specification Purpose & Best Practices

Eye/Face Protection
Safety glasses with side

shields or safety goggles.

To protect against accidental

splashes or generation of dust.

Hand Protection Nitrile gloves.

To prevent direct skin contact.

Inspect gloves for any tears or

perforations before use.

Body Protection Standard laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

If handling large quantities or if

dust generation is likely, work

in a well-ventilated area or use

a fume hood.

Ventilation
Work in a well-ventilated

laboratory.

To minimize inhalation of any

airborne particles.

Hygiene
Wash hands thoroughly after

handling.

To prevent accidental ingestion

or contamination of other

surfaces.

Experimental Workflow and Handling
The following diagram illustrates the standard workflow for the safe handling of ARL67156
trisodium hydrate in a laboratory setting.

Preparation Handling Post-Handling

Don Personal Protective Equipment (PPE) Prepare a clean and well-ventilated workspace Weigh the required amount of ARL67156 trisodium hydrate Dissolve in the appropriate solvent as per the experimental protocol Clean the workspace and any used equipment Properly dispose of waste materials Remove and dispose of PPE Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for ARL67156 Trisodium Hydrate.
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Disposal Plan
Proper disposal of ARL67156 trisodium hydrate and associated materials is crucial for

maintaining a safe and compliant laboratory environment.

Waste Type Disposal Procedure

Unused Solid ARL67156 Trisodium Hydrate

As a non-hazardous solid, small quantities can

typically be disposed of in the regular trash.

However, it is best practice to avoid disposing of

chemicals in open laboratory trash cans.[2]

Aqueous Solutions of ARL67156 Trisodium

Hydrate

For non-hazardous, water-soluble substances,

disposal down the sanitary sewer with copious

amounts of water is generally acceptable.[3] It is

advisable to check with your institution's

environmental health and safety (EHS) office for

specific guidelines.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in the appropriate laboratory waste

container for non-hazardous solid waste.

Empty Product Containers

Rinse the container thoroughly with a suitable

solvent (e.g., water). Deface or remove the label

to prevent misidentification.[2] The clean, empty

container can then be disposed of in the regular

trash or recycling, depending on the material.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these immediate steps as outlined in

the safety data sheet[1]:
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Exposure Type First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

For a significant spill, absorb the material with an inert substance (e.g., vermiculite, sand) and

dispose of it as non-hazardous waste.[1] Clean the spill area thoroughly.

By adhering to these safety and handling protocols, researchers can confidently and safely

incorporate ARL67156 trisodium hydrate into their experimental workflows. Always consult

your institution's specific safety guidelines and the most recent safety data sheet before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ARL67156 Trisodium Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14013411/docs#essential-safety-and-operational-
guide-for-handling-arl67156-trisodium-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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